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Compound of Interest

Compound Name:
Voriconazole N-oxide

(hydrochloride)

Cat. No.: B10861173

Get Quote

Executive Summary
Voriconazole N-oxide (UK-121,265) is the primary circulating metabolite of the triazole

antifungal agent Voriconazole (Vfend). Unlike its parent compound, which inhibits fungal

ergosterol biosynthesis, the N-oxide metabolite exhibits negligible antifungal activity. However,

it plays a critical role in therapeutic drug monitoring (TDM) and pharmacokinetics (PK) as a

marker for CYP2C19 metabolic capacity.

This guide analyzes the physicochemical properties of the N-oxide, its metabolic formation, and

the specific requirements for its synthesis, storage, and quantification, with a focus on the HCl

salt form used as a stable reference standard.

Chemical Identity & Structural Characterization
The N-oxide metabolite is formed via the oxidation of the fluoropyrimidine ring nitrogen. The

hydrochloride salt is typically isolated for analytical stability and aqueous solubility.
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Property Detail

Common Name Voriconazole N-oxide

Synonyms UK-121,265; Voriconazole oxynitride

Chemical Name

(2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoro-1-

oxidopyrimidin-1-ium-4-yl)-1-(1,2,4-triazol-1-

yl)butan-2-ol

CAS Number 618109-05-0 (Free Base)

Molecular Formula C₁₆H₁₄F₃N₅O₂ (Free Base)

Molecular Weight
365.31 g/mol (Free Base); ~401.77 g/mol (HCl

Salt)

Structural Features
The N-oxidation occurs at the pyrimidine nitrogen (specifically position 1 of the pyrimidine ring).

This modification significantly alters the electronic distribution compared to the parent drug:

Polarity: The N-oxide bond (N⁺–O⁻) introduces a strong dipole, increasing polarity and

reducing lipophilicity (LogP) relative to Voriconazole.

Stereochemistry: The metabolic transformation retains the original (2R, 3S) configuration of

the parent drug.

Physicochemical Properties[3][5][6][7][8]
Solubility Profile

Free Base: Slightly soluble in chloroform and methanol; low solubility in water (~0.7 mg/mL).

HCl Salt: The hydrochloride salt is engineered to enhance aqueous solubility, making it the

preferred form for preparing stock solutions in aqueous mobile phases (e.g., 0.1 N HCl or

water/methanol mixtures).

Protocol Note: When preparing reference standards, dissolve the HCl salt in a

water/methanol (50:50) mixture to ensure complete dissolution before diluting into purely
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aqueous buffers.

Stability & Storage (Critical)
Voriconazole N-oxide is chemically less stable than the parent compound, particularly in

solution.

Thermal Instability: Significant degradation occurs at room temperature. Studies indicate a

bias of -14.2% in concentration after just 24 hours at ambient temperature.[1]

Phototoxicity: The metabolite is photo-reactive. It has been linked to phototoxicity and

potential photocarcinogenicity in patients.

Storage Protocol:

Solid State: Store at -20°C (stable for >1 year).

Solution: Must be stored at -80°C. Avoid repeated freeze-thaw cycles.

Metabolic Pathway & Synthesis
Biological Formation
Voriconazole metabolism is highly dependent on hepatic cytochrome P450 enzymes. The N-

oxidation is the major clearance pathway.

Primary Enzyme:CYP2C19 (Genetic polymorphisms in this enzyme cause significant inter-

patient variability in N-oxide/Parent ratios).

Secondary Enzymes: CYP3A4 and CYP2C9.[2]

Pharmacogenetics: Poor Metabolizers (PM) of CYP2C19 show markedly lower N-oxide

levels and higher parent drug toxicity.
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Figure 1: Metabolic pathway of Voriconazole highlighting the N-oxidation mediated primarily by

CYP2C19.

Chemical Synthesis (Reference Standard Preparation)
For analytical purposes, the N-oxide is synthesized via chemical oxidation.

Reagent:m-Chloroperoxybenzoic acid (mCPBA) is the standard oxidant used in the

laboratory.

Mechanism: Electrophilic attack of the peracid oxygen on the electron-rich pyrimidine

nitrogen.

Reaction Condition: Typically conducted in dichloromethane (DCM) at 0°C to room

temperature.

Purification: The crude product is purified via column chromatography and then converted to

the HCl salt by treatment with ethanolic HCl to ensure crystallinity and purity.

Analytical Profiling (LC-MS/MS & HPLC)
Accurate quantification of the N-oxide is essential for determining metabolic ratios (N-

oxide/Voriconazole), which serve as a proxy for CYP2C19 phenotype.

Chromatographic Separation
Due to the increased polarity of the N-oxide, it elutes earlier than Voriconazole in Reverse-

Phase (RP) chromatography.
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Parameter Recommended Condition

Column
C18 (e.g., Hypersil GOLD or Venusil XBP), 5

µm, 150 x 4.6 mm

Mobile Phase
Isocratic: Acetonitrile : Methanol : 20mM

Phosphate Buffer (pH 3.0) [25 : 10 : 65 v/v/v]

Flow Rate 1.0 mL/min

Detection UV at 256 nm or MS/MS (MRM mode)

Retention Order
1. Voriconazole N-oxide (More Polar) 2.[3]

Voriconazole (Less Polar)

Validated Extraction Protocol (Plasma)
This protocol ensures the stability of the labile N-oxide during processing.

Sample Collection: Collect whole blood in EDTA tubes. Centrifuge immediately (4°C, 3000g,

10 min) to separate plasma.

Protein Precipitation:

Add 200 µL of Plasma to 600 µL of ice-cold Acetonitrile (containing Internal Standard, e.g.,

Voriconazole-d3).

Note: The use of ice-cold solvent is critical to prevent thermal degradation of the N-oxide.

Vortex & Centrifuge: Vortex for 30s; Centrifuge at 10,000g for 5 min.

Supernatant Transfer: Transfer clear supernatant to autosampler vials.

Injection: Inject 10-20 µL into the HPLC/LC-MS system.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11595337/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patient Plasma
(Store at -80°C)

Protein Precipitation
Add Ice-Cold Acetonitrile

(1:3 ratio)

Extraction

Centrifugation
10,000g, 5 min, 4°C

LC-MS/MS or HPLC-UV
C18 Column, Isocratic Flow

Supernatant

Quantify Metabolic Ratio
[N-oxide] / [Parent]

Click to download full resolution via product page

Figure 2: Analytical workflow for the extraction and quantification of Voriconazole N-oxide from

plasma.

Pharmacological Implications[11]
Activity & Toxicity

Antifungal Potency: Voriconazole N-oxide is pharmacologically inactive against Aspergillus

and Candida species. It does not contribute to the therapeutic efficacy.

Phototoxicity: The N-oxide metabolite absorbs UV radiation and has been implicated in the

skin photosensitivity reactions observed in patients on long-term Voriconazole therapy. It acts

as a chromophore that can generate reactive oxygen species (ROS) upon UV exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10861173/docs?utm_src=pdf-body-img#technical-guide-chemical-properties-analytical-profiling-of-voriconazole-n-oxide-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clinical Utility (TDM)
Monitoring the Metabolic Ratio (MR) of Voriconazole to N-oxide is a powerful tool:

MR < 1.0: Suggests Ultra-Rapid Metabolism (risk of therapy failure).

MR > 4.0: Suggests Poor Metabolism or drug-drug interaction inhibition (risk of toxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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